Cas no 2201247-37-0 (N-(1R,2R)-2-hydroxycyclobutyl-1,3-thiazole-4-carboxamide)

• Product Name: N-(1R,2R)-2-hydroxycyclobutyl-1,3-thiazole-4-carboxamide
• CAS No: 2201247-37-0
• MF: C₈H₁₀N₂O₂S
• MW: 198.242200374603
• CID: 5896968
• PubChem ID: 126856557
• Update Time: 2025-10-20

N-(1R,2R)-2-hydroxycyclobutyl-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1R,2R)-2-hydroxycyclobutyl-1,3-thiazole-4-carboxamide
• N-(2-hydroxycyclobutyl)-1,3-thiazole-4-carboxamide
• 2201247-37-0
• F6438-6950
• AKOS032844259

• Inchi： 1S/C8H10N2O2S/c11-7-2-1-5(7)10-8(12)6-3-13-4-9-6/h3-5,7,11H,1-2H2,(H,10,12)
• InChI Key： JAQAFQYTGPDISR-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1)C(NC1CCC1O)=O

Computed Properties

• Exact Mass: 198.04629874g/mol
• Monoisotopic Mass: 198.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 90.5Ų

Additional information on N-(1R,2R)-2-hydroxycyclobutyl-1,3-thiazole-4-carboxamide

Comprehensive Overview of N-(1R,2R)-2-hydroxycyclobutyl-1,3-thiazole-4-carboxamide (CAS No. 2201247-37-0)

N-(1R,2R)-2-hydroxycyclobutyl-1,3-thiazole-4-carboxamide (CAS No. 2201247-37-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique thiazole ring and hydroxycyclobutyl moiety, exhibits potential applications in drug discovery and development. Researchers are particularly interested in its stereochemistry, as the (1R,2R) configuration plays a critical role in its biological activity. The compound's carboxamide group further enhances its versatility, making it a promising candidate for targeted therapies.

In recent years, the demand for N-(1R,2R)-2-hydroxycyclobutyl-1,3-thiazole-4-carboxamide has surged due to its potential role in addressing unmet medical needs. For instance, its structural similarity to known bioactive molecules has led to investigations into its efficacy against inflammatory and metabolic disorders. The compound's CAS No. 2201247-37-0 is frequently searched in academic and industrial databases, reflecting its growing relevance. Additionally, its thiazole core is a common motif in FDA-approved drugs, which underscores its therapeutic potential.

The synthesis of N-(1R,2R)-2-hydroxycyclobutyl-1,3-thiazole-4-carboxamide involves sophisticated organic chemistry techniques, including stereoselective reactions to achieve the desired (1R,2R) configuration. Researchers often employ chiral auxiliaries or catalysts to ensure high enantiomeric purity. The compound's hydroxycyclobutyl group introduces steric constraints, which can influence its binding affinity to biological targets. These synthetic challenges have spurred innovations in asymmetric synthesis, a hot topic in modern medicinal chemistry.

From a pharmacological perspective, N-(1R,2R)-2-hydroxycyclobutyl-1,3-thiazole-4-carboxamide has shown promise in preclinical studies. Its thiazole-4-carboxamide scaffold is known to interact with enzymes and receptors involved in signal transduction pathways. This interaction has prompted studies into its potential as a kinase inhibitor, a class of compounds widely used in oncology. The compound's CAS No. 2201247-37-0 is often cited in patents and research papers, highlighting its intellectual property significance.

Beyond its therapeutic potential, N-(1R,2R)-2-hydroxycyclobutyl-1,3-thiazole-4-carboxamide is also a subject of interest in computational chemistry. Molecular docking simulations and quantitative structure-activity relationship (QSAR) studies have been conducted to predict its binding modes and optimize its efficacy. These computational approaches align with the growing trend of AI-driven drug discovery, a field that has gained traction due to its ability to accelerate research timelines. The compound's hydroxycyclobutyl and thiazole groups are frequently analyzed in silico to identify novel derivatives.

In conclusion, N-(1R,2R)-2-hydroxycyclobutyl-1,3-thiazole-4-carboxamide (CAS No. 2201247-37-0) represents a compelling area of research at the intersection of chemistry and biology. Its unique structural features, including the (1R,2R) configuration and thiazole-4-carboxamide core, offer diverse opportunities for innovation. As the scientific community continues to explore its applications, this compound is poised to make significant contributions to drug development and beyond.